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  4. [3-Amino-6-(1,3-benzodioxol-5-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone
[3-Amino-6-(1,3-benzodioxol-5-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone [3-Amino-6-(1,3-benzodioxol-5-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone
Brand Name: Vulcanchem
CAS No.: 625377-32-4
VCID: VC0460645
InChI: InChI=1S/C25H18F3N3O3S/c26-25(27,28)16-10-17(14-5-6-18-19(9-14)34-12-33-18)30-23-20(16)21(29)22(35-23)24(32)31-8-7-13-3-1-2-4-15(13)11-31/h1-6,9-10H,7-8,11-12,29H2
SMILES: C1CN(CC2=CC=CC=C21)C(=O)C3=C(C4=C(S3)N=C(C=C4C(F)(F)F)C5=CC6=C(C=C5)OCO6)N
Molecular Formula: C25H18F3N3O3S
Molecular Weight: 497.5g/mol

[3-Amino-6-(1,3-benzodioxol-5-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone

CAS No.: 625377-32-4

Main Products

VCID: VC0460645

Molecular Formula: C25H18F3N3O3S

Molecular Weight: 497.5g/mol

[3-Amino-6-(1,3-benzodioxol-5-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone - 625377-32-4

CAS No. 625377-32-4
Product Name [3-Amino-6-(1,3-benzodioxol-5-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone
Molecular Formula C25H18F3N3O3S
Molecular Weight 497.5g/mol
IUPAC Name [3-amino-6-(1,3-benzodioxol-5-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-(3,4-dihydro-1H-isoquinolin-2-yl)methanone
Standard InChI InChI=1S/C25H18F3N3O3S/c26-25(27,28)16-10-17(14-5-6-18-19(9-14)34-12-33-18)30-23-20(16)21(29)22(35-23)24(32)31-8-7-13-3-1-2-4-15(13)11-31/h1-6,9-10H,7-8,11-12,29H2
Standard InChIKey FOAHQQQSBUWVHE-UHFFFAOYSA-N
SMILES C1CN(CC2=CC=CC=C21)C(=O)C3=C(C4=C(S3)N=C(C=C4C(F)(F)F)C5=CC6=C(C=C5)OCO6)N
Canonical SMILES C1CN(CC2=CC=CC=C21)C(=O)C3=C(C4=C(S3)N=C(C=C4C(F)(F)F)C5=CC6=C(C=C5)OCO6)N
PubChem Compound 1086498
Last Modified Nov 13 2021
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